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Compound of Interest

Compound Name: Edetol

Cat. No.: B1671103 Get Quote

An In-depth Guide for Researchers and Drug Development Professionals

Edetol, known chemically as N,N,N',N'-Tetrakis(2-hydroxypropyl)ethylenediamine, is a

polyfunctional amine derivative.[1] It is also recognized by other names such as Quadrol and

Tetrahydroxypropyl ethylenediamine.[2][3][4] This document provides a comprehensive

technical overview of Edetol, focusing on its synthesis, properties, and applications relevant to

the scientific and drug development communities.

Physicochemical Properties
Edetol is a colorless to pale yellow viscous liquid that is miscible with water and organic

solvents like ethanol and methanol.[1] Its key properties are summarized in the table below.

Property Value Reference

CAS Number 102-60-3 [1][2]

Molecular Formula C₁₄H₃₂N₂O₄ [1][2]

Molecular Weight 292.41 g/mol [1][2]

Boiling Point 190 °C @ 1.0 mmHg [1]

Density 1.013 g/mL at 25 °C

Refractive Index n20/D 1.4812
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Synthesis of Edetol
The synthesis of Edetol can be achieved through the reaction of ethylenediamine with 2-

propanol in the presence of a catalyst.[1] While specific industrial synthesis protocols are

proprietary, a general laboratory-scale synthesis can be described.

Experimental Protocol: Synthesis of Edetol

Objective: To synthesize N,N,N',N'-Tetrakis(2-hydroxypropyl)ethylenediamine (Edetol) from

ethylenediamine and propylene oxide.

Materials:

Ethylenediamine

Propylene oxide

Methanol (as solvent)

Water

Catalyst (e.g., a basic catalyst)

Round-bottom flask

Reflux condenser

Stirring apparatus

Heating mantle

Distillation apparatus for purification

Procedure:

In a round-bottom flask, dissolve ethylenediamine in methanol.

Slowly add propylene oxide to the solution while stirring continuously. The reaction is

exothermic, and the temperature should be controlled.
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Add the catalyst to the reaction mixture.

Heat the mixture to reflux and maintain for several hours to ensure the completion of the

reaction.

After the reaction is complete, cool the mixture to room temperature.

The crude product can be purified by vacuum distillation to remove the solvent and any

unreacted starting materials.

Characterize the final product using techniques such as NMR and IR spectroscopy to

confirm its structure and purity.

Applications in Research and Development
Edetol's unique structure, with four hydroxyl groups and two tertiary amino groups, makes it a

versatile molecule with a range of applications.[5]

1. Chelating Agent: The hydroxyl groups in Edetol allow it to chelate metal ions, which can

influence various enzymatic activities and cellular processes.[1] This property is utilized in

cosmetics and other formulations to sequester metal ions.[6]

2. Cross-linking Agent: Edetol serves as a cross-linking agent in the synthesis of polymers,

particularly polyurethanes.[1] It is used to create biocompatible hydrogels that can mimic the

extracellular matrix, providing a supportive environment for cell growth, including neural cells.

[7]

3. Biomedical Applications: Edetol is a monomer used in the synthesis of shape memory

polyurethane (SMPU) foams for various biomedical applications.[5][7] These applications

include:

Actuators for treating ischemic stroke.[7]

Thrombus removal devices activated by laser light.[7]

Self-deployable neuronal electrodes.[7]

Vascular stents and sutures in microsurgery.[7]
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4. Other Industrial Uses: Edetol also finds application as a catalyst in the production of

urethane foams, a curing agent for epoxy resins, a viscosity modifier, and in the manufacture of

surfactants and plasticizers.[1][3][5]

Biological Activity and Signaling Pathways
While Edetol itself is not a drug with a specific signaling pathway, its role as a building block for

biomaterials and its chelating properties have biological implications.

Chelation and Its Biological Impact: The ability of Edetol to bind metal ions can indirectly affect

biological pathways where these ions act as cofactors for enzymes. This can modulate cellular

processes that are dependent on metal ion concentrations.

Below is a conceptual workflow illustrating the application of Edetol in creating biomaterials for

cell studies.
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Workflow for Edetol-based hydrogel synthesis and application.
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As depicted, Edetol is a key component in the synthesis of hydrogel scaffolds, which are then

used in cell culture experiments to study cell growth and other biological phenomena.

Conclusion
Edetol is a versatile chemical compound with significant applications in material science and

biomedical engineering. Its properties as a chelating and cross-linking agent enable its use in a

variety of industrial and research settings. For drug development professionals, Edetol's
primary relevance lies in its role as a monomer for creating advanced biomaterials for drug

delivery systems and tissue engineering scaffolds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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